8-((3-ethoxypropyl)amino)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3-ethoxypropylamino)-3-methyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C16H27N5O3/c1-5-24-10-6-8-17-15-18-13-12(21(15)9-7-11(2)3)14(22)19-16(23)20(13)4/h11H,5-10H2,1-4H3,(H,17,18)(H,19,22,23)
• InChI Key: PLXUEBPHFNATPU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC1=NC2=C(N1CCC(C)C)C(=O)NC(=O)N2C
• Molecular Formula: C16H27N5O3
• Molecular Weight: 337.42 g/mol

Description

8-((3-ethoxypropyl)amino)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione, commonly known as EAI 045, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in cancer research. EAI 045 is a type of kinase inhibitor that specifically targets the epidermal growth factor receptor (EGFR) and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of purine derivatives are foundational aspects of research in this area. Studies have explored the synthesis of new purine diones, revealing methods to obtain these compounds through multi-step synthesis processes. For example, one study described the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones, showcasing the versatility of purine derivatives synthesis (Ondrej imo, Rybár, & Alföldi, 1995). Another study focused on the synthesis and characterisation of unsymmetrical Schiff bases derived from 3,4-diaminopyridine, highlighting the structural diversity achievable within this class of compounds (E. Opozda, Łasocha, & Barbara Włodarczyk-Gajda, 2006).

Biological Activity and Applications

Purine derivatives have been studied for their biological activities, including potential antiviral and anticancer properties. For instance, certain guanosine analogues in the thiazolo[4,5-d]pyrimidine ring system were synthesized and evaluated for antiviral activity, contributing to the understanding of purine derivatives as potential therapeutic agents (G. D. Kini et al., 1991). Additionally, research on purine-6,8-diones has delved into their ionisation and methylation reactions, shedding light on their chemical behavior and potential for further modification for specific applications (M. Rahat, F. Bergmann, & I. Tamir, 1974).

Molecular Interactions and Structure Analysis

The study of molecular interactions and structure analysis of purine derivatives offers insights into their potential applications in material science and pharmaceutical development. One research effort quantitatively investigated the intermolecular interactions present in a xanthine derivative, providing valuable data for designing new materials with specific properties (R. Shukla et al., 2020).